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Compound of Interest

Compound Name: p-Tyramine-d4 Hydrochloride
CAS No.: 1188266-06-9
Cat. No.: B1146592
Get Quote
. J

Executive Summary: Immediate Action Required

Do NOT dispose of p-Tyramine-d4 Hydrochloride down the sink. Although p-Tyramine-d4
Hydrochloride is a stable isotope-labeled salt, it retains the potent sympathomimetic biological
activity of its parent compound (Tyramine).[1] It must be managed as Hazardous Chemical
Waste intended for high-temperature incineration.

e Primary Hazard: Skin/Eye/Respiratory Irritant (H315, H319, H335); Bioactive Amine.
+ Disposal Method: Segregated Lab Pack for Off-Site Incineration.

+ Key Incompatibility:Strong Oxidizers (e.g., Nitric Acid, Perchlorates) and Acid Chlorides.

Hazard Identification & Technical Justification

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), we must
understand why specific disposal routes are chosen.
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Property Data Operational Implication

Deuterium labeling (

4-(2-Aminoethyl)phenol-d4
hydrochloride

Chemical Identity H) does not alter the

toxicological profile compared

to standard Tyramine.[1]

Mimics neurotransmitters; can

induce hypertensive crises if
Bioactivity Sympathomimetic Amine released into water systems

affecting aquatic life or

downstream water quality.[1]

Solutions are stable but can
Acidity (pH) Weakly Acidic Salt react violently with strong

bases or oxidizers.[1]

Regulated as "Unlisted
RCRA Status Not P-Listed or U-Listed Hazardous Waste" based on
toxicity characteristics.[1]

Expert Insight: While many salts are considered benign, Tyramine-d4 is a false
neurotransmitter precursor. Standard wastewater treatment plants are not designed to
denature bioactive amines effectively. Therefore, drain disposal is strictly prohibited to prevent
"pharmaceuticals in the environment" (PiE) contamination.

Pre-Disposal Protocol: The Self-Validating System

A self-validating system ensures that errors (like mixing incompatibles) are physically prevented
before they happen. Follow this segregation logic:

Step 1. Segregation & Compatibility Check

Before moving the waste to a satellite accumulation area, verify the waste stream.
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Waste: p-Tyramine-d4 HCI
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(Trace-Contaminated Debris)
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STOP: Explosion Hazard
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Stream B: Aqueous/Organic Waste

(Non-Halogenated)
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Figure 1: Decision tree for waste segregation. Ensure the waste is never mixed with oxidizing
agents.

Step 2: Containerization

e Solids: Place contaminated gloves, weigh boats, and trace powders into a clear polyethylene
bag (minimum 4 mil thickness). Seal and place into the solid waste drum.

¢ Liquids: Collect in a chemically resistant HDPE or amber glass container.
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o Critical Check: Do not fill >90% capacity to allow for thermal expansion.

o Labeling: Must read "HAZARDOUS WASTE - p-Tyramine-d4 Hydrochloride Solution."[1]

Operational Disposal Workflow

This workflow describes the "Cradle-to-Grave" path, ensuring compliance with EPA and local
regulations.

1. Generat tion egregate . Satellite Accumulation rag ediatel abeling equest Pickup 4. EHS / Contractor Pickup g 5. High-Temp Incineration

(Lab Bench) condary Containment lemical Name + (Lab Pack) (Off-Site)
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Figure 2: The compliant lifecycle of Tyramine-d4 waste.

Detailed Protocol:

o Generation: Collect all rinsate. If the d4-isotope was used as an internal standard (ISTD), the
concentrations are likely low (<1 mg/mL). However, the solvent (often Methanol or
Acetonitrile) dictates the primary waste code.

e Labeling:
o If pure substance: Label as "p-Tyramine-d4 Hydrochloride".[1]
o If in solvent: Label as "Flammable Liquid, Toxic" (if in MeOH/ACN).

o CAS #: Use 1189884-47-6 (labeled) or 60-19-5 (unlabeled parent) with a note "Deuterated
Analog".[1]

o Storage: Store in a cool, dry place away from heat sources. Ensure the cap is TFE-lined to
prevent organic vapor leaching.

Regulatory Compliance & Coding
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Since p-Tyramine-d4 is not explicitly P-listed or U-listed by the EPA, it defaults to characteristic
classification.[1]

Regulatory Body Classification Waste Code (Typical)

D001 (if in flammable
) solvent)Not Regulated (if pure
EPA (RCRA) Unlisted Hazardous Waste ] ) )
solid, but best practice dictates

treating as hazardous)

Not Regulated as Dangerous ) )
DOT (Transport) Goods (Solid) N/A (unless in solution)
oods (Soli

18 01 06 (Chemicals
EU (CLP) Skin Irrit. 2, Eye Irrit. 2 consisting of or containing

hazardous substances)

Note on Deuterium: Regulatory bodies (EPA, OSHA) generally do not distinguish between the
hydrogen and deuterium forms regarding waste classification. Treat exactly as the parent
compound.

Emergency Contingencies

Spill Response (Solid Powder):
 Isolate: Evacuate the immediate area (3-meter radius).

o PPE: Wear nitrile gloves, lab coat, and N95 dust mask (to prevent inhalation of bioactive
dust).

e Clean:

[¢]

Cover spill with damp paper towels (to prevent dust generation).

[¢]

Sweep carefully into a bag.

o

Clean surface with 10% bleach solution (oxidizes the amine), followed by water.

(¢]

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.
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Spill Response (Liquid Solution):
e Absorb with vermiculite or standard organic spill pads.

e Do NOT use sawdust (potential reaction with oxidizers if present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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